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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810 Get Quote

Acetone: A Comprehensive Technical Guide for
Laboratory Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

acetone for laboratory use. It includes quantitative data, detailed experimental protocols for

property determination, and essential safety and handling information to ensure proper and

safe utilization in a research environment.

Physical Properties of Acetone
Acetone is a colorless, volatile, and flammable liquid with a characteristic sweetish odor.[1][2] It

is the simplest and smallest ketone, with the chemical formula (CH₃)₂CO.[3] Below is a

summary of its key physical properties.
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Property Value Temperature (°C) Pressure

Molecular Weight 58.08 g/mol N/A N/A

Boiling Point 56.05 - 56.2 °C N/A 760 mmHg

Melting Point -94.7 to -95.35 °C N/A N/A

Density 0.7845 - 0.791 g/cm³ 20 - 25 N/A

Vapor Pressure 184.5 - 270 mmHg 20 - 30 N/A

Flash Point -18 to -20 °C N/A N/A

Autoignition

Temperature
465 °C N/A N/A

Solubility in Water Miscible N/A N/A

Viscosity 0.36 cP 20 N/A

Refractive Index 1.359 20 N/A

Explosive Limits
2.5 - 12.8% by volume

in air
N/A N/A

Chemical Properties of Acetone
Acetone is a polar aprotic solvent, meaning it has a dipole moment but does not donate

protons, which allows it to dissolve a wide range of substances.[3]
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Property Description

Reactivity

Acetone is relatively stable but can react

violently with strong oxidizing agents (e.g.,

peroxides), organic acids, and strong reducing

agents.[4] It can also react with chloroform and

bromoform under basic conditions, creating a

fire and explosion hazard.

Flammability

Highly flammable liquid and vapor. Vapors can

form explosive mixtures with air and may travel

to a source of ignition and flash back.

Decomposition

Hazardous decomposition products can include

carbon monoxide and carbon dioxide upon

combustion.

Polymerization

Can polymerize rapidly due to heat and under

the influence of air, light, and contact with

catalysts, strong oxidizers, and certain metals.

Experimental Protocols for Property Determination
Determination of Boiling Point (Distillation Range) -
Based on ASTM D1078
This method determines the distillation range of volatile organic liquids.

Apparatus:

Distillation flask (100-mL)

Condenser and cooling bath

Flask support

Heat source (heating mantle or bath)

Graduated cylinder (100-mL) for receiving distillate
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Thermometer (calibrated)

Barometer

Procedure:

Measure 100 mL of the acetone sample into the distillation flask.

Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all connections are tight. The thermometer bulb

should be positioned correctly, with the top of the bulb level with the bottom of the side arm

of the flask.

Adjust the heat source to achieve a uniform distillation rate of 4 to 5 mL per minute.

Record the temperature at which the first drop of distillate falls from the condenser into the

receiving cylinder as the initial boiling point.

Continue the distillation and record the temperature at regular volume intervals of the

collected distillate.

Record the final boiling point when the last of the liquid evaporates from the bottom of the

flask.

Correct the observed boiling points for any deviation in atmospheric pressure from standard

pressure (760 mmHg).

Determination of Density using a Pycnometer
This method provides a precise determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance (accurate to ±0.001 g)

Constant temperature bath

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer (m₀).

Fill the pycnometer with distilled water of a known density (ρ_water) at a specific

temperature.

Insert the stopper, allowing excess water to exit through the capillary. Wipe the outside of the

pycnometer dry.

Place the filled pycnometer in a constant temperature bath to allow it to reach thermal

equilibrium.

Remove the pycnometer from the bath, wipe it dry, and weigh it (m₁).

Empty and dry the pycnometer.

Fill the pycnometer with the acetone sample and repeat steps 4-6 to obtain the weight of the

pycnometer filled with acetone (m₂).

Calculate the density of acetone (ρ_acetone) using the following formula: ρ_acetone = ((m₂ -

m₀) / (m₁ - m₀)) * ρ_water

Determination of Flash Point - Based on ASTM D56 (Tag
Closed-Cup Method)
This test determines the lowest temperature at which vapors of a volatile material will ignite.

Apparatus:

Tag Closed-Cup Tester (consisting of a test cup, lid with an ignition source, and a heating

bath)

Thermometer (calibrated)
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Graduated cylinder

Procedure:

Ensure the Tag Closed-Cup Tester is clean and in good working order.

Measure 50 mL of the acetone sample into the test cup. The sample should be at a

temperature at least 10°C below the expected flash point.

Place the lid on the test cup and place the assembly in the heating bath.

Heat the sample at a slow, constant rate (approximately 1°C per minute).

As the temperature rises, apply the test flame at specified temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a distinct flash inside the cup.

Record the flash point and correct for the ambient barometric pressure.

Determination of Viscosity using an Ubbelohde
Viscometer
This method measures the kinematic viscosity of a liquid.

Apparatus:

Ubbelohde viscometer

Constant temperature bath

Stopwatch

Pipette or syringe for filling

Procedure:
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Select an Ubbelohde viscometer with a capillary size appropriate for the expected viscosity

of acetone.

Clean and dry the viscometer thoroughly.

Filter the acetone sample to remove any particulate matter.

Introduce the sample into the viscometer's filling tube.

Place the viscometer vertically in the constant temperature bath, ensuring the sample

reaches the desired temperature (e.g., 20°C).

Use suction to draw the acetone up through the capillary into the measuring bulb, above the

upper timing mark.

Release the suction and allow the liquid to flow back down the capillary under gravity.

Start the stopwatch when the meniscus of the liquid passes the upper timing mark and stop it

when it passes the lower timing mark.

Repeat the measurement at least three times to ensure accuracy.

Calculate the kinematic viscosity (ν) by multiplying the average flow time (t) by the

viscometer's calibration constant (K): ν = K * t.

Safety, Handling, and Disposal
Proper handling and storage of acetone are crucial to prevent accidents in the laboratory.

Safe Handling and Storage Workflow
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Start: Receive Acetone

Verify Container Labeling
(Chemical Name, Hazards)

Inspect Container for Damage or Leaks

Wear Appropriate PPE
(Goggles, Butyl Gloves, Lab Coat)

Store in a Flammable-Proof Cabinet Use in a Well-Ventilated Area
(Fume Hood)

For Use

Ensure Cool, Dry, Well-Ventilated Area
Away from Heat, Sparks, and Direct Sunlight

Store Separately from Incompatible Chemicals
(Oxidizers, Acids, Bases) Use Proper Dispensing Equipment

After Use

Tightly Close Container

Return to Designated Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of acetone in a laboratory setting.
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Chemical Compatibility
Acetone is a powerful solvent and can degrade certain materials. It is crucial to use compatible

materials for storage containers, transfer equipment, and personal protective equipment.

{Acetone}

Compatible Materials

Glass

High-Density Polyethylene (HDPE)

Stainless Steel

Butyl Rubber (for gloves)

Safe to use with

Incompatible Materials

Natural Rubber

Nitrile Rubber (poor resistance)

Polystyrene

Polycarbonate (can be affected)

Strong Oxidizing Agents

Strong Acids and Bases

AVOID contact with

Click to download full resolution via product page

Caption: Chemical compatibility of acetone with common laboratory materials.

Disposal Procedures
Acetone must be disposed of as hazardous waste.

Collection: Collect waste acetone in a dedicated, properly labeled, and sealed container. The

container should be made of a compatible material (e.g., glass or HDPE).

Labeling: The waste container must be clearly labeled as "Hazardous Waste - Acetone" and

include the date when waste was first added.

Storage of Waste: Store the waste container in a designated, well-ventilated area, away from

incompatible materials and ignition sources, until it is collected by a licensed hazardous
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waste disposal company.

Do Not: Never pour acetone down the drain or dispose of it in regular trash.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can ensure the safe and effective use of acetone in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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